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Application Note

Audience: Researchers, scientists, and drug development professionals.
Introduction

Adenosine 5'-monophosphate (AMP) is a central molecule in cellular metabolism and signaling.
As a key component of energy homeostasis, it acts as an allosteric regulator of various
enzymes and is a precursor for the synthesis of adenosine triphosphate (ATP). The disodium
salt of AMP is a stable and soluble form commonly used in biochemical assays. Understanding
the kinetics of enzymes that metabolize or are regulated by AMP is crucial for drug discovery
and for elucidating fundamental biological processes. This document provides a detailed
protocol for conducting an in vitro enzyme kinetics assay using AMP disodium salt as a
substrate, focusing on the determination of key kinetic parameters such as the Michaelis
constant (Km) and maximum reaction velocity (Vmax).

Principle of the Assay
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This protocol describes a continuous spectrophotometric assay for an enzyme that catalyzes
the conversion of AMP to a product. The rate of the reaction is monitored by measuring the
change in absorbance over time. The initial velocity of the reaction is determined at various
concentrations of AMP disodium salt.[1][2] These initial velocities are then plotted against the
substrate concentrations, and the resulting data are fitted to the Michaelis-Menten equation to
calculate the Km and Vmax of the enzyme for AMP.[3]

Signaling Pathway Involving AMP

Adenosine 5'-monophosphate is a critical regulator of cellular energy homeostasis, primarily
through the activation of AMP-activated protein kinase (AMPK).[4] When cellular ATP levels are
low, AMP levels rise, leading to the activation of AMPK. Activated AMPK then phosphorylates
downstream targets to inhibit anabolic pathways that consume ATP and activate catabolic
pathways that generate ATP, thus restoring the cell's energy balance.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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